Cas no 2679806-36-9 ((5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol)
(5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 2679806-36-9
- EN300-28270538
- [(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol
- (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol
-
- Inchi: 1S/C6H13NO2/c1-6(2)7-3-5(4-8)9-6/h5,7-8H,3-4H2,1-2H3/t5-/m0/s1
- InChI Key: QIPKYVNGCUUYPX-YFKPBYRVSA-N
- SMILES: O1[C@H](CO)CNC1(C)C
Computed Properties
- Exact Mass: 131.094628657g/mol
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 41.5Ų
(5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28270538-0.05g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-28270538-0.1g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28270538-0.25g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28270538-0.5g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28270538-1.0g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28270538-2.5g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28270538-5.0g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-28270538-10.0g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 | |
| Enamine | EN300-28270538-1g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 1g |
$1086.0 | 2023-09-09 | ||
| Enamine | EN300-28270538-5g |
[(5S)-2,2-dimethyl-1,3-oxazolidin-5-yl]methanol |
2679806-36-9 | 5g |
$3147.0 | 2023-09-09 |
(5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol
Introduction to (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol (CAS No. 2679806-36-9)
(5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol, identified by the CAS number 2679806-36-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral oxazolidinone derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, particularly its (5S) configuration, plays a crucial role in its biological activity and interaction with target molecules.
The oxazolidinone ring system in (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol contributes to its stability and flexibility, making it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the importance of oxazolidinones in the development of antibiotics, protease inhibitors, and other bioactive molecules. The presence of the 2,2-dimethyl substituents enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical formulations.
One of the most compelling aspects of (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications to the oxazolidinone core have led to the discovery of compounds with improved binding affinity and selectivity for specific biological targets. These advancements underscore the compound's versatility and utility in medicinal chemistry.
Recent breakthroughs in computational chemistry have further elucidated the mechanistic aspects of (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with enzymes and receptors at the molecular level. These studies not only enhance our understanding of its biological activity but also guide the design of next-generation drugs with optimized properties.
The pharmaceutical industry has shown particular interest in (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol due to its potential as a prodrug or intermediate in multi-step syntheses. Its chiral center allows for the creation of enantiomerically pure compounds, which are often required for therapeutic efficacy and safety. Additionally, the compound's ability to undergo various chemical transformations makes it a valuable asset in synthetic organic chemistry.
In conclusion, (5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol (CAS No. 2679806-36-9) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and biological relevance position it as a key component in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in pharmaceutical chemistry is likely to grow.
2679806-36-9 ((5S)-2,2-dimethyl-1,3-oxazolidin-5-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)